Cas no 7225-47-0 (Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate)
![Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate structure](https://www.kuujia.com/scimg/cas/7225-47-0x500.png)
7225-47-0 structure
Product name:Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate
Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate
- DTXSID50411889
- 7225-47-0
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- Inchi: InChI=1S/C25H44N4O8/c1-14(2)25(12,37-15(3)30)19(34)29-23(8,9)17(32)27-21(4,5)16(31)26-22(6,7)18(33)28-24(10,11)20(35)36-13/h14H,1-13H3,(H,26,31)(H,27,32)(H,28,33)(H,29,34)
- InChI Key: HLVCOUOCNKNUFB-UHFFFAOYSA-N
- SMILES: CC(C)C(C)(C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)OC)OC(=O)C
Computed Properties
- Exact Mass: 528.31612
- Monoisotopic Mass: 528.31591437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 13
- Complexity: 937
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 169Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 169
Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate Related Literature
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Gilles Clavier,Rachel Méallet-Renault,Fabien Miomandre,Jie Tang New J. Chem., 2011,35, 1678-1682
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
7225-47-0 (Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate) Related Products
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